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Compound of Interest

Compound Name: 7H-Purine-6,7-diamine

CAS No.: 175600-97-2

Cat. No.: B574896 Get Quote

Executive Summary
This Application Note provides a rigorous protocol for the recrystallization of 7-aminoadenine

dihydrochloride (chemically defined as 6-amino-7-amino-7H-purine dihydrochloride or N7-

aminoadenine).

Critical Distinction: This compound is a hydrazine derivative of adenine, characterized by an

amino group attached to the N7 nitrogen. It is distinct from 2,6-diaminopurine (often loosely

referred to as 2-aminoadenine). 7-aminoadenine is a reactive intermediate used in the

synthesis of fused heterocyclic systems, such as pyridazinopurines and triazolopurines.[1][2]

Successful purification requires managing the labile N-N bond and the compound's high

reactivity toward carbonyls. This guide details a solvent-antisolvent displacement method using

dilute hydrochloric acid and ethanol, ensuring high purity while preventing common side

reactions like hydrazone formation.
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Property Specification

Compound Name 7-Aminoadenine Dihydrochloride

IUPAC Name 6,7-Diamino-7H-purine dihydrochloride

Formula C₅H₆N₆ · 2HCl

Molecular Weight
150.14 (Free Base) + 72.92 (2HCl) ≈ 223.06

g/mol

Solubility
High in Water, Dilute HCl; Low in Ethanol, Ether;

Insoluble in Hexane.

Reactivity Hazard
Reacts with Ketones/Aldehydes. Forms stable

hydrazones or cyclizes to fused rings [1].

Appearance
White to off-white crystalline solid (upon

purification).

Expert Insight: The "Acetone Trap"
Unlike standard purines, 7-aminoadenine possesses a nucleophilic N-amino group (hydrazine

moiety). It reacts rapidly with ketones (e.g., acetone, MEK) to form Schiff bases (hydrazones)

or cyclized adducts. WARNING: Never use acetone as a solvent, antisolvent, or drying agent

for this compound.

Pre-Recrystallization Analysis
Before initiating crystallization, assess the crude material's profile to determine the optimal acid

concentration.

Chloride Content Titration: Verify the stoichiometry. If the crude is the monohydrochloride or

free base, the recrystallization solvent must contain excess HCl (1M to 2M) to ensure the

dihydrochloride salt crystallizes.

HPLC Purity: Identify impurities. Common byproducts include unreacted adenine (if prepared

by amination) or hydrolysis products.
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Detailed Recrystallization Protocol
Methodology: Aqueous Acid Dissolution / Ethanol
Displacement
This method utilizes the high solubility of the dihydrochloride in hot dilute acid and its

insolubility in ethanol. The presence of HCl prevents dissociation of the salt and suppresses the

protonation of the N-amino group, stabilizing the molecule.

Reagents Required
Solvent A: 1.0 M Hydrochloric Acid (prepared from analytical grade HCl).

Antisolvent B: Absolute Ethanol (200 proof) or Methanol (HPLC Grade).

Wash Solvent: Diethyl Ether or cold Ethanol.

Activated Charcoal: Norit SX Ultra (optional, for decolorization).

Step-by-Step Procedure
Dissolution:

Transfer 10.0 g of crude 7-aminoadenine dihydrochloride into a 250 mL Erlenmeyer flask.

Add Solvent A (1.0 M HCl) in small portions (approx. 30–40 mL total) while heating the

mixture to 65–70°C.

Note: Do not boil (100°C). Excessive heat may degrade the N-N bond. Stir until fully

dissolved.

Decolorization (Optional):

If the solution is colored (yellow/brown), add 0.5 g of activated charcoal.

Stir at 65°C for 10 minutes.

Filter hot through a pre-warmed Celite pad or sintered glass funnel to remove charcoal.
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Crystallization (The Displacement):

Maintain the filtrate temperature at ~50°C.

Slowly add Antisolvent B (Ethanol) dropwise with vigorous stirring.

Continue addition until the solution becomes slightly turbid (cloud point). This usually

requires a ratio of 1:2 to 1:3 (Water:Ethanol).

Critical Step: Once turbidity persists, stop addition. Re-heat slightly to clarify the solution

(dissolve the seeds).

Controlled Cooling:

Remove heat and allow the flask to cool to room temperature (20–25°C) undisturbed for 2

hours.

Transfer to a cold bath (4°C) for an additional 4–12 hours to maximize yield.

Observation: White needles or prisms should form.

Isolation:

Filter the crystals using vacuum filtration (Buchner funnel).

Wash 1: Rinse the cake with 20 mL of cold Ethanol.

Wash 2: Rinse with 20 mL of Diethyl Ether (to remove residual ethanol and facilitate

drying).

Drying:

Dry in a vacuum oven at 40°C over P₂O₅ or KOH pellets for 24 hours.

Caution: Dihydrochlorides are hygroscopic. Store in a desiccator immediately.

Process Visualization
Workflow Diagram
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Figure 1: Step-by-step workflow for the purification of 7-aminoadenine dihydrochloride.
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Figure 2: Mechanistic pathway showing why ketones must be avoided during purification [1].

Quality Control & Troubleshooting
Observation Root Cause Corrective Action

Oiling Out
Antisolvent added too fast or

temperature too high.

Re-heat to dissolve oil, add

solvent A (HCl), and cool more

slowly.

Yellow Color
Oxidation or trace iron

impurities.

Repeat charcoal treatment;

ensure HCl is iron-free.

Low Yield Too much Solvent A used.

Concentrate the filtrate by

vacuum (Rotavap) at <40°C

and re-cool.

Melting Point Low
Hydration or incomplete salt

formation.

Dry rigorously over P₂O₅.

Verify chloride content.

References
Miyashita, A., et al. (1994).[2] Formation of Deoxybenzoins... and Reaction of 7-

Aminoadenine. Chemical & Pharmaceutical Bulletin. The reaction of 7-aminoadenine with

diketones yields tricyclic pyridazinopurines, highlighting the reactivity of the N-amino group.

Leškovskis, K. (2024).[1] Energetic Profile of Annulated Azidopyrimidines and their Reactions

with Nucleophiles. Doctoral Thesis, Riga Technical University. Details the synthesis and

reactivity of purine derivatives including N-amino adducts.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b574896?utm_src=pdf-body-img
https://www.researchgate.net/scientific-contributions/Akira-Miyashita-8669361
https://ebooks.rtu.lv/wp-content/uploads/sites/32/2024/05/PD_Kristaps-Leskovskis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rosemeyer, H. (2004). The Chemo-Enzymatic Synthesis of Nucleoside Analogues.

Chemistry & Biodiversity. General principles for the purification and handling of acid-labile

purine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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